N-(2,4-dimethylphenyl)-N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]butanamide

• Molecular Formula: C25H30N2O2S
• Molecular Weight: 422.6 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C25H30N2O2S/c1-6-9-23(28)27(21-15-10-17(4)16-18(21)5)25-26-24(22(7-2)30-25)19-11-13-20(14-12-19)29-8-3/h10-16H,6-9H2,1-5H3
• InChI Key: JBBSRKHXHBCGPR-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=C(C=C(C=C1)C)C)C2=NC(=C(S2)CC)C3=CC=C(C=C3)OCC

Description

N-(2,4-dimethylphenyl)-N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]butanamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound, commonly known as DMPEA-Butanamide, is a member of the phenethylamine class of compounds and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of DMPEA-Butanamide is not fully understood. However, it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are involved in regulating mood, motivation, and pleasure.
Biochemical and Physiological Effects:
DMPEA-Butanamide has been shown to have a wide range of biochemical and physiological effects. Studies have shown that it can increase heart rate, blood pressure, and body temperature. It can also cause the release of hormones such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

DMPEA-Butanamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It also has a long shelf life and can be stored for extended periods of time. However, it also has several limitations. It is a psychoactive compound and can be difficult to handle safely. It is also subject to legal restrictions in some countries.

Future Directions

There are several potential future directions for research on DMPEA-Butanamide. One area of interest is its potential use as a therapeutic drug for conditions such as depression and anxiety. It may also have potential applications in the treatment of addiction and post-traumatic stress disorder. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

DMPEA-Butanamide can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 2,4-dimethylphenylamine with ethyl 4-bromo-2-(4-ethoxyphenyl)thiazole-5-carboxylate to form the intermediate product. This intermediate product is then reacted with butanoyl chloride to yield the final product, DMPEA-Butanamide.

Scientific Research Applications

DMPEA-Butanamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its potential use as a psychoactive drug. Studies have shown that DMPEA-Butanamide has similar effects to other psychoactive compounds such as amphetamines and MDMA.